Cas no 1804830-71-4 (3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804830-71-4
• MF: C₈H₄ClF₆NO₂
• MW: 295.566282272339
• CID: 4814822
• Update Time: 2025-10-31

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6NO2/c9-1-3-5(17)4(7(10,11)12)2-16-6(3)18-8(13,14)15/h2H,1H2,(H,16,17)
• InChI Key： AAVIFLJQWDAOBA-UHFFFAOYSA-N
• SMILES： ClCC1C(C(C(F)(F)F)=CNC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3

Additional information on 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No: 1804830-71-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, which includes a chloromethyl group at the 3-position, a hydroxyl group at the 4-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 5-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate biological activities through strategic substitution patterns. The presence of trifluoromethyl (CF3) and trifluoromethoxy (OCF3) groups in this compound is particularly noteworthy, as these groups are known for their electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the chloromethyl (-CH2Cl) group introduces reactivity that can be exploited in various synthetic transformations.

The synthesis of 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitution reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and electrophilic substitution, to achieve the desired substitution pattern. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic routes, reducing environmental impact while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with therapeutic properties. For instance, the hydroxyl group at the 4-position can serve as a site for further functionalization, enabling the attachment of bioactive moieties such as sugars or amino acids. This versatility makes it an attractive candidate for drug design, particularly in the development of antiviral and anticancer agents.

In terms of biological activity, preliminary studies have demonstrated that 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further exploration into its pharmacological profile could uncover novel therapeutic uses. Moreover, its trifluorinated substituents contribute to its lipophilicity, which is a desirable property for compounds targeting membrane-bound proteins.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on photodegradation and microbial degradation mechanisms, revealing that the trifluorinated groups significantly influence biodegradation rates. These insights are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine represents a versatile platform for chemical innovation. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in both academic research and industrial development. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.